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Compound of Interest

Compound Name: SC144 hydrochloride

Cat. No.: B1530503 Get Quote

CAS Number: 917497-70-2[1][2][3][4]

This technical guide provides an in-depth overview of SC144 hydrochloride, a first-in-class,

orally active small-molecule inhibitor of glycoprotein 130 (gp130). This document is intended for

researchers, scientists, and drug development professionals interested in the therapeutic

potential and experimental application of this compound.

Core Concepts and Mechanism of Action
SC144 hydrochloride is a potent and selective inhibitor of gp130, a transmembrane protein

crucial for the signal transduction of several key cytokines, most notably Interleukin-6 (IL-6).

The IL-6/gp130/STAT3 signaling axis is a critical pathway implicated in the pathogenesis and

progression of various cancers, particularly ovarian cancer.

The mechanism of action of SC144 hydrochloride involves direct binding to gp130. This

interaction induces phosphorylation of gp130 at Serine 782 and subsequent deglycosylation of

the receptor. These modifications abrogate the downstream phosphorylation and nuclear

translocation of Signal Transducer and Activator of Transcription 3 (STAT3). By inhibiting the

activation of STAT3, SC144 hydrochloride effectively suppresses the expression of STAT3-

regulated genes that are critical for tumor cell proliferation, survival, angiogenesis, and

invasion.[5][6][7]
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The following table summarizes the in vitro efficacy of SC144 hydrochloride across various

human cancer cell lines.

Cell Line Cancer Type IC50 (µM) Reference

OVCAR-8 Ovarian Cancer 0.72 [5]

OVCAR-5 Ovarian Cancer 0.49 [5]

OVCAR-3 Ovarian Cancer 0.95 [5]

HT-29 Colorectal Cancer 0.9 [8]

HCT116 Colorectal Cancer 0.6 [8]

LNCaP Prostate Cancer 0.4 [8]

Signaling Pathway
The diagram below illustrates the signaling pathway inhibited by SC144 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

